Cas no 21679-14-1 (Fludarabine)

• Product Name: Fludarabine
• CAS No: 21679-14-1
• MF: C₁₀H₁₂FN₅O₄
• MW: 285.2318
• MDL: MFCD00132942
• CID: 51851
• PubChem ID: 24894830
• Update Time: 2025-12-01

Fludarabine Chemical and Physical Properties

Names and Identifiers

• Fludarabine
• 2-Fluoroadeninearabinoside
• 9-beta-d-arabinofuranosyl-2-fluoro-9h-purin-6-amin
• 9-beta-d-arabinofuranosyl-2-fluoro-adenin
• f-ara-a
• 6-AMINO-9 BETA-D-ARABINOFURANOSYLFLUOROPURINE
• 9-bata-d-arabinofuranosyl-2-fluoroadenine
• 9-BETA-D-ARABINOFURANOSYL-2-FLUORO-9H-PURIN-6-AMINE
• 9-BETA-D-ARABINOFURANOSYL-2-FLUOROADENINE
• (2R,3S,4S,5R)-2-(6-Amino-2-fluoro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3S,4S,5R)-2-(6-amino-2-fluoropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 2-FLUORO-9-ARABINOADENINE
• 2-Fluoroadenine-9-β-D-arabinofuranoside
• 9-β-D-Arabinofuranosyl-2-fluoroadenine
• EINECS 244-525-5
• Fludarabine des-phosphate
• NSC 118218
• UNII-P2K93U8740
• 2-Fluoroadenine-9-bata-D-arabinofuranoside
• 2-Fluoro Ara-A
• Fludarabinum
• FaraA
• Fludarabine [INN]
• Fludarabinum [Latin]
• Fludarabina [Spanish]
• 2-F-ara-A
• Fludarabine (INN)
• Fludarabine (Fludara)
• 2-Fluoro-9-beta-D-arabinofuranosyladenine
• (2R,3S,4S,5R)-2-(6-amino-2-fluoro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3S,4S,5R)-2-(6-amino-2-fluo
• Fluradosa
• AKOS015916481
• L01BB05
• A-D-Arabinofuranosyl-2-fluoro-9H-purin-6-amine
• HSDB 6964
• 2-Fluoro-9-beta-arabinofuranosyladenine
• HMS3677N14
• HMS3413N14
• 9-b-d-arabinofuranosyl-2-fluoroadenine
• F0658
• CCG-221147
• NCGC00181336-03
• HMS3259F09
• 2-Fluoroadenine arabinoside
• NCGC00182047-03
• SR-01000000270
• HG1007
• 9-ss-D-Arabinofuranosyl-2-fluoroadenine
• Fluradosa (TN)
• BP-25389
• s1491
• EN300-52641
• SR-01000000270-2
• BCPP000227
• BCP9000693
• Z756440078
• AKOS015854911
• FLUDARABINE [WHO-DD]
• NSC 118218H
• Fludarabinum (Latin)
• 2F-Ara-A
• NS00003718
• NC00633
• DB01073
• MLS006011578
• SMR000058874
• GLXC-04596
• NCGC00021920-04
• CAS-21679-14-1
• Fludarabina
• 2-FLUORO-9-.BETA.-D-ARABINOFURANOSYLADENINE
• Tox21_113419_1
• Tox21_112795
• BCP01383
• GTPL4802
• cid_657237
• CCRIS 3382
• NCGC00181336-01
• FLUDARABINE [MI]
• BP-55389
• HMS2232K13
• 2-fluorovidarabine
• HMS3715F15
• NSC-118218
• NSC118218
• CHEBI:94701
• Adenine, 9-beta-D-arabinofuranosyl-2-fluoro-
• F-ara-A;NSC 118218
• HY-B0069
• Fludarabine free base
• 9H-Purin-6-amine, 9-beta-D-arabinofuranosyl-2-fluoro-
• DS-1271
• FLUDARABINE PHOSPHATE IMPURITY E [EP IMPURITY]
• 21679-14-1
• 9-
• C21550
• BDBM68391
• (2R,3S,4S,5R)-2-(6-amino-2-fluoro-9-purinyl)-5-(hydroxymethyl)oxolane-3,4-diol
• EX-A833
• 2-FLUORO-ARA-A
• FLUDARABINE PHOSPHATE IMPURITY, 2-FLUORO-ARA-ADENINE- [USP IMPURITY]
• Tox21_113419
• 2-F-ARAA
• 2-Fluoroadenine-9-beta-D-arabinofuranoside
• DTXSID4039657
• SCHEMBL3510
• BRD-K66788707-001-14-3
• Fludarabine?
• 9-.BETA.-D-ARABINOFURANOSYL-2-FLUOROADENINE
• DTXCID2019657
• (2R,3S,4S,5R)-2-(6-azanyl-2-fluoranyl-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• AB00383071_13
• MLS000028687
• AB00383071-11
• 2-Fluoroadenine-9-beta-D-arabinofuranoside, DNA synthesis and methylation inhibitor
• MFCD00132942
• CHEMBL1568
• 9-.BETA.-D-ARABINOFURANOSYL-2-FLUORO-9H-PURIN-6-AMINE
• D07966
• P2K93U8740
• FLUDARABINE [HSDB]
• (2R,3S,4S,5R)-2-(6-amino-2-fluoro-purin-9-yl)-5-methylol-tetrahydrofuran-3,4-diol
• FLUDARABINE [VANDF]

• MDL： MFCD00132942
• Inchi： 1S/C10H12FN5O4/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)/t3-,5-,6+,9-/m1/s1
• InChI Key： HBUBKKRHXORPQB-FJFJXFQQSA-N
• SMILES： FC1=NC(=C2C(=N1)N(C([H])=N2)[C@@]1([H])[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])N([H])[H]
• BRN： 1225932

Computed Properties

• Exact Mass: 285.08700
• Monoisotopic Mass: 285.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 140
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: Powder
• Density: 2.17
• Melting Point: 270-274°C
• Boiling Point: 747.3°C at 760 mmHg
• Flash Point: 405.8±35.7 °C
• Refractive Index: 1.876
• Solubility: DMF: 20 mg/mL, clear, faintly yellow
• Water Partition Coefficient: Soluble in DMF, DMSO, methanol or ethanol. Sparingly soluble in water
• PSA: 139.54000
• LogP: -1.25970
• Merck: 13,4152
• Specific Rotation: +3.3° (c=0.15%, in 2N HCl)

Fludarabine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P260; P264; P270; P301+P312; P307+P311; P321; P330; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37-S45
• FLUKA BRAND F CODES：10
• RTECS：AU6207000
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36/37/38; R39
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides